N-(1-ethyl-4-piperidinyl)-N,N',N'-trimethyl-1,2-ethanediamine

• IUPAC Name: N'-(1-ethylpiperidin-4-yl)-N,N,N'-trimethylethane-1,2-diamine
• InChI: InChI=1S/C12H27N3/c1-5-15-8-6-12(7-9-15)14(4)11-10-13(2)3/h12H,5-11H2,1-4H3
• InChI Key: AXLFKMLHYHCNBH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N(C)CCN(C)C
• Molecular Formula: C12H27N3
• Molecular Weight: 213.36 g/mol

Description

N-(1-ethyl-4-piperidinyl)-N,N',N'-trimethyl-1,2-ethanediamine, commonly known as 'E-4018', is a novel compound that has garnered significant attention in the scientific community. It is a potent and selective inhibitor of the neuronal nicotinic acetylcholine receptor (nAChR) subtype α4β2, which is involved in several neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

Mechanism of Action

E-4018 selectively binds to the α4β2 N-(1-ethyl-4-piperidinyl)-N,N',N'-trimethyl-1,2-ethanediamine subtype and inhibits its activity. This receptor subtype is involved in several neurological functions such as learning, memory, attention, and mood regulation. By inhibiting the α4β2 N-(1-ethyl-4-piperidinyl)-N,N',N'-trimethyl-1,2-ethanediamine subtype, E-4018 modulates the release of various neurotransmitters such as dopamine, acetylcholine, and glutamate, which are implicated in several neurological disorders.
Biochemical and physiological effects:
E-4018 has been shown to have several biochemical and physiological effects. It increases the release of acetylcholine in the hippocampus, which is involved in learning and memory. It also increases the release of dopamine in the striatum, which is involved in movement control. Furthermore, E-4018 has been shown to reduce inflammation and oxidative stress, which are implicated in several neurological disorders.

Advantages and Limitations for Lab Experiments

E-4018 has several advantages for lab experiments. It is highly selective for the α4β2 N-(1-ethyl-4-piperidinyl)-N,N',N'-trimethyl-1,2-ethanediamine subtype, which allows for specific modulation of this receptor subtype. It has a long half-life and can be administered orally, which makes it suitable for chronic treatment. However, E-4018 has limitations as well. It is a relatively new compound, and its long-term safety profile is not well established. Furthermore, its mechanism of action is complex and involves the modulation of several neurotransmitters, which makes it challenging to interpret its effects.

Future Directions

E-4018 has several potential future directions. It can be further studied for its therapeutic potential in various neurological disorders. Its mechanism of action can be further elucidated to understand its effects on various neurotransmitter systems. Furthermore, its safety profile can be studied in more detail to establish its long-term safety. Finally, E-4018 can be used as a tool compound to study the role of the α4β2 N-(1-ethyl-4-piperidinyl)-N,N',N'-trimethyl-1,2-ethanediamine subtype in various neurological functions.
Conclusion:
In conclusion, E-4018 is a novel compound with significant potential for the treatment of various neurological disorders. Its selective inhibition of the α4β2 N-(1-ethyl-4-piperidinyl)-N,N',N'-trimethyl-1,2-ethanediamine subtype makes it a promising therapeutic agent. However, further research is needed to establish its safety profile and understand its mechanism of action.

Synthesis Methods

The synthesis of E-4018 involves the reaction of 1-ethyl-4-piperidone with N,N,N'-trimethyl-1,2-ethanediamine in the presence of sodium hydride. The resulting product is then purified using column chromatography to obtain pure E-4018. The purity of the compound is confirmed using various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

E-4018 has been extensively studied for its potential therapeutic applications in various neurological disorders. In Alzheimer's disease, E-4018 has been shown to improve cognitive function and reduce amyloid beta levels in animal models. In Parkinson's disease, E-4018 has been shown to protect dopaminergic neurons from oxidative stress-induced damage. In schizophrenia, E-4018 has been shown to improve cognitive function and reduce positive symptoms.